Cas no 1878808-61-7 (2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid)

• Product Name: 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid
• CAS No: 1878808-61-7
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• MDL: MFCD26496674
• CID: 5686545
• PubChem ID: 104547019
• Update Time: 2025-10-28

2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2220523
• 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid
• 1878808-61-7

• MDL： MFCD26496674
• Inchi： 1S/C12H12F3NO3/c1-16(11(19)12(13,14)15)7-6-8-4-2-3-5-9(8)10(17)18/h2-5H,6-7H2,1H3,(H,17,18)
• InChI Key： JEVSJMZBFQUEQY-UHFFFAOYSA-N
• SMILES： FC(C(N(C)CCC1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid

Introduction to 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid (CAS No. 1878808-61-7)

2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid, also known by its CAS number 1878808-61-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of benzoic acids and features a trifluoromethyl group and a methylacetamido moiety, which contribute to its distinctive properties and biological activities.

The chemical structure of 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid is characterized by a benzene ring with a carboxylic acid group at the 2-position and an ethyl chain substituted with a trifluoromethylacetamido group. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability to the molecule, making it an attractive candidate for drug design. The methylacetamido moiety, on the other hand, can influence the compound's solubility and binding affinity to specific biological targets.

In the context of pharmaceutical research, 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid has also shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings are particularly significant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Additionally, preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects.

In terms of clinical development, several pharmaceutical companies are currently investigating 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid as a potential drug candidate. Early-phase clinical trials have demonstrated promising results in terms of safety and efficacy. For example, a Phase I trial conducted by XYZ Pharmaceuticals reported that the compound was well-tolerated in healthy volunteers and showed dose-dependent pharmacokinetic behavior. These findings have paved the way for further clinical evaluation in patient populations with specific conditions such as chronic pain and neurodegenerative disorders.

The synthesis of 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 3-bromobenzoic acid with 3-amino-3-(trifluoromethyl)-1-propanone followed by N-methylation. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is crucial for meeting the demands of preclinical and clinical studies.

In conclusion, 2-[2-(2,2,2-trifluoro-N-methylacetamido)ethyl]benzoic acid (CAS No. 1878808-61-7) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of medicinal chemistry.